Cas no 72635-33-7 (3a(1H)-Pentalenecarboxylicacid, 2,3,4,6a-tetrahydro-1-methyl-, methyl ester, (1a,3ab,6ab)- (9CI))

• Product Name: 3a(1H)-Pentalenecarboxylicacid, 2,3,4,6a-tetrahydro-1-methyl-, methyl ester, (1a,3ab,6ab)- (9CI)
• CAS No: 72635-33-7
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 570030
• PubChem ID: 329507
• Update Time: 2025-04-19

3a(1H)-Pentalenecarboxylicacid, 2,3,4,6a-tetrahydro-1-methyl-, methyl ester, (1a,3ab,6ab)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3a(1H)-Pentalenecarboxylicacid, 2,3,4,6a-tetrahydro-1-methyl-, methyl ester, (1a,3ab,6ab)- (9CI)
• methyl 1-methyl-2,3,4,6a-tetrahydro-1H-pentalene-3a-carboxylate
• AC1L74WP
• NSC312798
• NSC-312798
• 72635-33-7
• DTXSID10317212

• Inchi： 1S/C11H16O2/c1-8-5-7-11(10(12)13-2)6-3-4-9(8)11/h3-4,8-9H,5-7H2,1-2H3
• InChI Key： LUFRKHIGSKGKFX-UHFFFAOYSA-N
• SMILES： O(C)C(C12CC=CC1C(C)CC2)=O

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.15180